Cas no 207456-83-5 (Mesityl Oxide-d10)

Mesityl Oxide-d10 structure
Mesityl Oxide-d10 structure
Product Name:Mesityl Oxide-d10
CAS No:207456-83-5
MF:C6H10O
MW:108.204618930817
CID:241834
PubChem ID:16213230
Update Time:2025-04-19

Mesityl Oxide-d10 Chemical and Physical Properties

Names and Identifiers

    • 3-Penten-2-one-1,1,1,3,5,5,5-d7,4-(methyl-d3)-
    • [(2)H10]mesityl oxide
    • [(2)H10]-mesityl oxide
    • [2H10]mesityl oxide
    • 1,1,1,3,5,5,5-heptadeuterio-4-heptadeuteriomethyl-pent-3-en-2-one
    • 480460_ALDRICH
    • CTK8G0803
    • mesityl oxide-d10
    • Mesityl-d10 oxide
    • 207456-83-5
    • DTXSID60583824
    • D99552
    • 4-(Methyl-d3)pent-3-en-2-one-1,1,1,3,5,5,5-d7
    • 4-Methyl-3-penten-2-one-d10
    • Mesityl-d10 oxide,98 atom % d
    • A935632
    • MESITYL-D10 OXIDE, 98 ATOM % D
    • 1,1,1,3,5,5,5-heptadeuterio-4-(trideuteriomethyl)pent-3-en-2-one
    • 1, 1, 1, 3, 5, 5, 5-heptadeuterio-4-(trideuteriomethyl)pent-3-en-2-one
    • 4-(~2~H_3_)Methyl(~2~H_7_)pent-3-en-2-one
    • 3-Penten-2-one-1,1,1,3,5,5,5-d7, 4-(methyl-d3)-
    • J-013580
    • 4-Methyl-3-penten-2-one-d10:(207456-83-5)
    • 4-((2)H?)METHYL((2)H?)PENT-3-EN-2-ONE
    • Mesityl Oxide-d10
    • Inchi: 1S/C6H10O/c1-5(2)4-6(3)7/h4H,1-3H3/i1D3,2D3,3D3,4D
    • InChI Key: SHOJXDKTYKFBRD-LSURFNHSSA-N
    • SMILES: O=C(C([2H])([2H])[2H])/C(/[2H])=C(\C([2H])([2H])[2H])/C([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 108.135932398g/mol
  • Monoisotopic Mass: 108.135932398g/mol
  • Isotope Atom Count: 10
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 96.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 0.946 g/mL at 25 °C(lit.)
  • Melting Point: −53 °C(lit.)
  • Boiling Point: 129 °C(lit.)
  • Flash Point: 31 °C
  • Refractive Index: n20/D 1.443(lit.)
  • Vapor Pressure: No data available

Mesityl Oxide-d10 Security Information

Mesityl Oxide-d10 Pricemore >>

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